Cas no 1178378-96-5 ((1-Cyclobutanecarbonylpiperidin-4-yl)methanol)

• Product Name: (1-Cyclobutanecarbonylpiperidin-4-yl)methanol
• CAS No: 1178378-96-5
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5734669
• PubChem ID: 60958152
• Update Time: 2025-06-13

(1-Cyclobutanecarbonylpiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1178378-96-5
• A1-15556
• Cyclobutyl(4-(hydroxymethyl)piperidin-1-yl)methanone
• starbld0038806
• (1-cyclobutanecarbonylpiperidin-4-yl)methanol
• AKOS010182603
• cyclobutyl-[4-(hydroxymethyl)piperidin-1-yl]methanone
• F6541-1821
• Methanone, cyclobutyl[4-(hydroxymethyl)-1-piperidinyl]-
• (1-Cyclobutanecarbonylpiperidin-4-yl)methanol

• Inchi： 1S/C11H19NO2/c13-8-9-4-6-12(7-5-9)11(14)10-2-1-3-10/h9-10,13H,1-8H2
• InChI Key： SSRGGUWXWSHIAE-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N1CCC(CO)CC1

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 366.7±15.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on (1-Cyclobutanecarbonylpiperidin-4-yl)methanol

Comprehensive Overview of (1-Cyclobutanecarbonylpiperidin-4-yl)methanol (CAS No. 1178378-96-5): Properties, Applications, and Research Insights

The compound (1-Cyclobutanecarbonylpiperidin-4-yl)methanol (CAS No. 1178378-96-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclobutanecarbonyl group attached to a piperidin-4-yl scaffold, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition.

One of the key reasons for the growing interest in (1-Cyclobutanecarbonylpiperidin-4-yl)methanol is its versatility in synthetic chemistry. The presence of both a hydroxymethyl group and a cyclobutanecarbonyl moiety allows for diverse functionalization, enabling the creation of novel derivatives with tailored properties. This adaptability aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are optimized to enhance binding affinity and selectivity.

In recent years, the demand for high-purity intermediates like (1-Cyclobutanecarbonylpiperidin-4-yl)methanol has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's role in the synthesis of bioactive molecules has been highlighted in several peer-reviewed studies, particularly those focusing on G-protein-coupled receptors (GPCRs) and kinase inhibitors. Its structural features contribute to improved pharmacokinetic profiles, such as enhanced blood-brain barrier (BBB) penetration, a critical factor in CNS drug development.

From a technical standpoint, 1178378-96-5 exhibits favorable physicochemical properties, including moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol. These characteristics facilitate its use in high-throughput screening (HTS) assays and combinatorial chemistry. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to verify its purity and structural integrity, ensuring reproducibility in research applications.

The compound's relevance extends to emerging fields like proteolysis-targeting chimeras (PROTACs), where bifunctional molecules are designed to degrade disease-causing proteins. The piperidin-4-yl core of (1-Cyclobutanecarbonylpiperidin-4-yl)methanol serves as a strategic linker or attachment point, enabling the construction of such advanced therapeutic modalities. This application has sparked discussions in scientific forums about its potential in addressing drug-resistant diseases and undruggable targets.

Environmental and safety considerations are also integral to the discourse around 1178378-96-5. While the compound is not classified as hazardous under standard regulatory frameworks, proper handling protocols—such as the use of personal protective equipment (PPE) and fume hoods—are recommended during laboratory operations. These precautions align with the broader industry shift toward green chemistry principles and sustainable research practices.

In summary, (1-Cyclobutanecarbonylpiperidin-4-yl)methanol (CAS No. 1178378-96-5) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from drug discovery to chemical biology, underscore its importance in addressing unmet medical needs. As research continues to unravel its full potential, this compound is poised to remain a focal point in the development of next-generation therapeutics.